3-Bromo-2-fluoro-5-nitrobenzonitrile

Specification

• CAS No.: 1326714-50-4
• Molecular Formula: C7H2BrFN2O2
• Molecular Weight: 245.01 g/mol
• IUPAC Name: 3-bromo-2-fluoro-5-nitrobenzonitrile
• Standard InChI: InChI=1S/C7H2BrFN2O2/c8-6-2-5(11(12)13)1-4(3-10)7(6)9/h1-2H
• Standard InChI Key: BWPPPVZYKMSWJW-UHFFFAOYSA-N
• SMILES: C1=C(C=C(C(=C1C#N)F)Br)[N+](=O)[O-]
• Canonical SMILES: C1=C(C=C(C(=C1C#N)F)Br)[N+](=O)[O-]

Introduction

3-Bromo-2-fluoro-5-nitrobenzonitrile is a complex organic compound with the chemical formula C₇H₂BrFN₂O₂. It is a derivative of benzonitrile, featuring bromine, fluorine, and nitro functional groups. This compound is classified as a hazardous substance due to its toxic properties, requiring careful handling and storage.

Synthesis Steps

• Starting Material: The synthesis often begins with a simpler benzonitrile derivative.

• Halogenation: Introduction of bromine and fluorine through electrophilic aromatic substitution or other halogenation methods.

• Nitration: Addition of a nitro group using nitric acid or other nitrating agents.

Applications and Uses

3-Bromo-2-fluoro-5-nitrobenzonitrile serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and other complex molecules. Its multiple functional groups allow for a variety of chemical transformations, making it useful in the synthesis of APIs (Active Pharmaceutical Ingredients) and other advanced materials.

Potential Applications

• Pharmaceutical Synthesis: Used in the synthesis of complex drug molecules due to its reactive functional groups.

• Material Science: Can be used to create advanced materials with specific properties by modifying its structure.

Safety and Handling

Due to its hazardous nature, handling 3-Bromo-2-fluoro-5-nitrobenzonitrile requires strict safety protocols. It is classified under the GHS (Globally Harmonized System of Classification and Labelling of Chemicals) with hazard statements H301, H311, and H331, indicating toxicity by ingestion, skin contact, and inhalation.

Safety Precautions

• Storage: Store in a sealed container at room temperature.

• Handling: Wear protective clothing, gloves, and safety glasses. Use in a well-ventilated area.

• Disposal: Dispose of according to local regulations and guidelines for hazardous waste.

Research Findings and Future Directions

Research on 3-Bromo-2-fluoro-5-nitrobenzonitrile is focused on its applications in organic synthesis and its potential to serve as a scaffold for more complex molecules. Future studies may explore its use in novel pharmaceutical compounds or advanced materials with specific properties.

Current Research Trends

• Synthetic Methodologies: Improving synthesis efficiency and reducing environmental impact.

• Pharmaceutical Applications: Exploring its role in synthesizing drugs with improved efficacy and safety profiles.